TC KHNS 11

• CAS No.: 1431540-99-6
• Product Name: TC KHNS 11
• Molecular Formula: C28H24N6O3
• Molecular Weight: 492.539
• IUPAC Name: 5-[4-[3-(4-acetylpiperazine-1-carbonyl)phenyl]quinazolin-6-yl]-2-methoxypyridine-3-carbonitrile
• Standard InChI: InChI=1S/C28H24N6O3/c1-18(35)33-8-10-34(11-9-33)28(36)21-5-3-4-20(12-21)26-24-14-19(6-7-25(24)31-17-32-26)23-13-22(15-29)27(37-2)30-16-23/h3-7,12-14,16-17H,8-11H2,1-2H3
• Standard InChIKey: QYTXJLQBSYAMGR-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCN(CC1)C(=O)C2=CC=CC(=C2)C3=NC=NC4=C3C=C(C=C4)C5=CC(=C(N=C5)OC)C#N
• Appearance: Solid powder
• Description: TC KHNS 11 is a potent and selective PI 3-kinase δ inhibitor that is orally bioavailable.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TC KHNS 11
• Reference: Hoegenauer et al (2016) Discovery and pharmacological characterization of novel quinazoline-based PI3K delta-selective inhibitors. ACS Med.Chem.Lett. 7 762 PMID: 27563400
• PubChem Compound: 86732669
• Last Modified: Nov 11 2021